Cas no 919119-58-7 (3-Azabicyclo[3.2.1]octane-8-carboxaldehyde, 3-(phenylmethyl)-)

• Product Name: 3-Azabicyclo[3.2.1]octane-8-carboxaldehyde, 3-(phenylmethyl)-
• CAS No: 919119-58-7
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 765540
• PubChem ID: 71425527
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octane-8-carboxaldehyde, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-8-carboxaldehyde, 3-(phenylmethyl)-
• 3-benzyl-3-azabicyclo[3.2.1]octane-8-carbaldehyde
• 919119-58-7
• DTXSID40844309
• KESGLNYMPCKAJV-UHFFFAOYSA-N
• SCHEMBL4193530

• Inchi： 1S/C15H19NO/c17-11-15-13-6-7-14(15)10-16(9-13)8-12-4-2-1-3-5-12/h1-5,11,13-15H,6-10H2
• InChI Key： KESGLNYMPCKAJV-UHFFFAOYSA-N
• SMILES： O=CC1C2CN(CC3C=CC=CC=3)CC1CC2

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų